Methyl 3-[(3-ethylphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3-ethylphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H16FNO4S2/c1-3-11-6-4-7-12(10-11)20-26(22,23)17-15-13(19)8-5-9-14(15)25-16(17)18(21)24-2/h4-10,20H,3H2,1-2H3
• InChI Key: FPKWSVLOKIAVPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NS(=O)(=O)C2=C(SC3=CC=CC(=C32)F)C(=O)OC
• Molecular Formula: C18H16FNO4S2
• Molecular Weight: 393.5 g/mol

Description

Methyl 3-[(3-ethylphenyl)sulfamoyl]-4-fluoro-1-benzothiophene-2-carboxylate is a chemical compound that has gained significant attention in the scientific research community. It is a benzothiophene derivative that exhibits potent biological activity and has been studied extensively for its potential applications in various fields.

Scientific Research Applications

Organic Synthesis and Catalysis

• The development of methodologies for the synthesis of fluorine-containing compounds, including benzothiophenes, has been explored due to their importance in pharmaceuticals and agrochemicals. For instance, one-pot synthesis techniques have been utilized for the preparation of fluorine-substituted benzo[b]furans and ethyl 2-methyl-benzo[b]furan-3-carboxylates, highlighting the relevance of fluorine in modulating biological activity and chemical properties (Ramarao et al., 2004).

Materials Science and Photopolymerization

• Sulfur-containing carboxylic acids have been investigated as electron donors in photoinduced free-radical polymerizations, with applications ranging from the synthesis of polymers to the development of materials with specific optical and electronic properties. The efficiency of these processes demonstrates the potential for creating novel materials with tailored features (Wrzyszczyński et al., 2000).

Medicinal Chemistry and Pharmacology

• The structural manipulation of benzothiophene and related derivatives has been linked to the discovery of potent inhibitors against various targets, such as Plasmodium falciparum enoyl-ACP reductase, demonstrating the role of benzothiophene derivatives in the development of new antimalarial agents (Banerjee et al., 2011).
• Additionally, benzothiazole-based derivatives have been developed as novel inhibitors for cancer-associated carbonic anhydrase isoforms, illustrating the application of benzothiophene analogs in cancer therapy (Al-Warhi et al., 2022).